2-Bromo-4-(trifluoromethyl)aniline
Overview
Description
2-Bromo-4-(trifluoromethyl)aniline , also known by its chemical formula BrC6H3(CF3)NH2 , is a synthetic organic compound. It falls under the category of anilines , which are aromatic amines containing an amino group (NH2) attached to a benzene ring. The compound’s molecular weight is 240.02 g/mol .
Physical And Chemical Properties Analysis
Scientific Research Applications
Organic Building Blocks
“2-Bromo-4-(trifluoromethyl)aniline” is used as an organic building block in the synthesis of various organic compounds . It is a key component in the construction of complex molecular structures, contributing to the development of new materials and pharmaceuticals .
Synthesis of Inhibitors for Hepatitis C Virus (HCV) NS3 Protease
This compound has been used in the synthesis and biochemical evaluation of a series of inhibitors for the Hepatitis C Virus (HCV) NS3 protease . These inhibitors can potentially be used in the treatment of Hepatitis C, a disease that affects millions of people worldwide .
Preparation of 2,5-Dibromo-(trifluoromethyl)benzene
“2-Bromo-4-(trifluoromethyl)aniline” has been used in the preparation of "2,5-dibromo-(trifluoromethyl)benzene" . This compound is a useful intermediate in the synthesis of various other organic compounds .
Preparation of 5-Bromo-2-Iodo-(trifluoromethyl)benzene
This compound is also used in the preparation of "5-bromo-2-iodo-(trifluoromethyl)benzene" . This product is another important intermediate in the synthesis of a variety of organic compounds .
Research in Material Science
Due to its unique chemical structure, “2-Bromo-4-(trifluoromethyl)aniline” is also used in material science research. It can contribute to the development of new materials with potential applications in various industries .
Pharmaceutical Research
“2-Bromo-4-(trifluoromethyl)aniline” is used in pharmaceutical research for the development of new drugs. Its unique properties make it a valuable component in the synthesis of various pharmaceutical compounds .
Mechanism of Action
Target of Action
2-Bromo-4-(trifluoromethyl)aniline is a chemical compound used in various applications, including proteomics research . It’s known to have an impact on the respiratory system .
Mode of Action
It’s known to be used in Suzuki–Miyaura coupling reactions, a type of cross-coupling reaction, suggesting it may interact with its targets through this mechanism .
Pharmacokinetics
A study has been conducted on the metabolic fate and urinary excretion of this compound in rats .
Result of Action
It’s known to cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Bromo-4-(trifluoromethyl)aniline. For instance, it’s recommended to store the compound in a dry, cool, and well-ventilated place . Additionally, it’s advised to use the compound only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-bromo-4-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF3N/c8-5-3-4(7(9,10)11)1-2-6(5)12/h1-3H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKRJIXSZTKOFTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60206667 |
Source
|
| Record name | 2-Bromo-4-trifluoromethylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60206667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-(trifluoromethyl)aniline | |
CAS RN |
57946-63-1 |
Source
|
| Record name | 2-Bromo-4-trifluoromethylaniline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57946-63-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4-trifluoromethylaniline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057946631 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Bromo-4-trifluoromethylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60206667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-4-trifluoromethylaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.469 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
